Cas no 2284399-28-4 (N-(5-cyclopropyloxolan-2-yl)methylprop-2-enamide)

• Product Name: N-(5-cyclopropyloxolan-2-yl)methylprop-2-enamide
• CAS No: 2284399-28-4
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5412606
• PubChem ID: 139022300
• Update Time: 2025-10-29

N-(5-cyclopropyloxolan-2-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-Cyclopropyloxolan-2-yl)methyl]prop-2-enamide
• EN300-26575223
• Z2866942298
• 2284399-28-4
• N-[(5-Cyclopropyltetrahydro-2-furanyl)methyl]-2-propenamide
• N-(5-cyclopropyloxolan-2-yl)methylprop-2-enamide

• Inchi： 1S/C11H17NO2/c1-2-11(13)12-7-9-5-6-10(14-9)8-3-4-8/h2,8-10H,1,3-7H2,(H,12,13)
• InChI Key： IVEZSVSABWNNAT-UHFFFAOYSA-N
• SMILES： C(NCC1CCC(C2CC2)O1)(=O)C=C

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(5-cyclopropyloxolan-2-yl)methylprop-2-enamide

Professional Introduction to N-(5-cyclopropyloxolan-2-yl)methylprop-2-enamide (CAS No: 2284399-28-4)

N-(5-cyclopropyloxolan-2-yl)methylprop-2-enamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This organic molecule, with the CAS number 2284399-28-4, represents a fascinating intersection of structural complexity and potential biological activity. Its unique chemical structure, featuring a cyclopropyloxolan moiety linked to a methylprop-2-enamide group, suggests a rich chemical profile that has been the subject of extensive research and exploration.

The structure of N-(5-cyclopropyloxolan-2-yl)methylprop-2-enamide is characterized by its cyclic ether component, which is known for its stability and flexibility in biological systems. This feature makes it an attractive scaffold for drug design, particularly in the development of molecules that require precise interactions with biological targets. The presence of the cyclopropyl group further enhances its potential as a pharmacophore, contributing to both lipophilicity and steric hindrance, which are critical factors in determining drug efficacy and selectivity.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(5-cyclopropyloxolan-2-yl)methylprop-2-enamide has emerged as a promising candidate in this context. Its unique structural features have led researchers to explore its potential applications in areas such as anti-inflammatory, anti-viral, and anti-cancer therapies. The compound's ability to interact with biological targets in a specific manner has been highlighted in several studies, demonstrating its potential as a lead compound for further drug development.

One of the most compelling aspects of N-(5-cyclopropyloxolan-2-yl)methylprop-2-enamide is its biochemical activity. Studies have shown that this compound can exhibit significant effects on cellular processes, particularly those involving enzyme inhibition and receptor binding. These findings are supported by experimental data from preclinical studies, where the compound demonstrated promising results in models of disease relevant to its intended therapeutic applications. The mechanism of action appears to involve multiple pathways, suggesting that it may have broad-spectrum effects that could be beneficial in treating complex conditions.

The synthesis of N-(5-cyclopropyloxolan-2-yl)methylprop-2-enamide is a testament to the advancements in synthetic organic chemistry. The process involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and purification techniques has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials. This synthetic achievement underscores the importance of innovation in chemical synthesis for advancing pharmaceutical research.

From a computational chemistry perspective, N-(5-cyclopropyloxolan-2-yl)methylprop-2-enamide has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at the atomic level, providing insights into its binding affinity and selectivity. The results from these simulations have been instrumental in guiding experimental efforts and optimizing the compound's structure for improved efficacy. The integration of computational methods with traditional wet chemistry has become a cornerstone of modern drug discovery, and N-(5-cyclopropyloxlanmethylprop)-2-enamide is no exception.

The pharmacokinetic properties of N-(5-cyclopropyloxolanmethylprop)-2-enamide are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for therapeutic use. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including reasonable bioavailability and metabolic stability. These characteristics make it an attractive candidate for further development into a drug candidate.

In conclusion, N-(5-cyclopropyloxlanmethylprop)-2-enamide (CAS No: 2284399-28-4) represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable compound for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapies.